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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10

Cat. No.: B15136241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2'-Deoxyadenosine-13Cio, a stable
isotope-labeled nucleoside crucial for various research applications. This document covers its
chemical identity, suppliers, and detailed experimental protocols for its use in metabolic tracing
and analysis.

Core Data: CAS Number and Supplier Information

While a specific CAS number for 2'-Deoxyadenosine-13Cio is not readily available in public
databases, a closely related compound, 2'-Deoxyadenosine monohydrate (13C1o, %8%; 1°Ns, %6-
980%), is assigned CAS Number 2483830-27-7[1]. For research and procurement purposes, it is
advisable to consult with suppliers regarding the exact isotopic purity and CAS number of their
specific product.

Several reputable suppliers offer 2'-Deoxyadenosine-13C1o and its derivatives. The following
table summarizes the available information.
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Supplier Product Name Catalog Number Notes
) 2'-Deoxyadenosine ]
Cambridge Isotope Also available as a
) monohydrate (3Cao, CNLM-3896-CA o
Laboratories, Inc. phosphoramidite.

98%; 1°Ns, 96-98%)

2'-Deoxyadenosine-

) ) 13C10,1°Ns 5'- Supplied as a 100 mM
Sigma-Aldrich (Merck) ) o 646237 )
triphosphate disodium solution[2].
salt solution
2'-Deoxyadenosine- Labeled 2'-
MedChemExpress HY-136648-S-13C10 ]
13C10 Deoxyadenosine.

Experimental Protocols

Stable isotope-labeled nucleosides like 2'-Deoxyadenosine-13Cio are powerful tools for tracing
the metabolic fate of deoxyadenosine in various biological systems. Below are detailed
methodologies for key experiments.

Experimental Protocol 1: Metabolic Tracing of 2'-
Deoxyadenosine-*3Cio in Cell Culture

This protocol outlines the steps for tracing the incorporation of 2'-Deoxyadenosine-13Cio into
cellular metabolites and DNA.

1. Cell Culture and Labeling:
e Culture cells of interest to mid-log phase in standard growth medium.

* Replace the standard medium with a medium containing a known concentration of 2'-
Deoxyadenosine-3C1o. The optimal concentration should be determined empirically for each
cell line and experimental goal.

» For accurate tracing, it is recommended to use a medium prepared with dialyzed fetal bovine
serum to minimize the concentration of unlabeled nucleosides.
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Incubate the cells for a predetermined time course (e.g., 0, 2, 6, 12, 24 hours) to monitor the
dynamics of incorporation.

. Metabolite Extraction:

Aspirate the labeling medium and wash the cells twice with ice-cold phosphate-buffered
saline (PBS).

Quench metabolism by adding ice-cold 80% methanol.
Scrape the cells and collect the cell lysate in a microcentrifuge tube.
Centrifuge at maximum speed for 10 minutes at 4°C to pellet cellular debris.
Collect the supernatant containing the polar metabolites.

. DNA Extraction and Hydrolysis:

The cell pellet from the previous step can be used for DNA extraction using a commercial
DNA isolation kit.

After quantification, the purified DNA is enzymatically hydrolyzed to individual
deoxynucleosides using a mixture of DNase I, nuclease P1, and alkaline phosphatase.

. Sample Analysis by LC-MS/MS:

The extracted metabolites and hydrolyzed DNA are analyzed by liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

Use a suitable chromatography column (e.g., a reversed-phase C18 column) to separate the
metabolites and deoxynucleosides.

The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to
specifically detect and quantify the 13C-labeled and unlabeled forms of deoxyadenosine and
its downstream metabolites.
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Experimental Protocol 2: Analysis of 2'-
Deoxyadenosine-*3*Cio Incorporation into DNA by NMR
Spectroscopy

This protocol is designed for the structural and dynamic analysis of DNA containing 3C-labeled
deoxyadenosine.

1. Synthesis of 13C-Labeled Oligonucleotides:
o Chemically synthesize the desired DNA oligonucleotide using solid-phase synthesis.

¢ Incorporate 2'-Deoxyadenosine-13Cio phosphoramidite at specific positions within the
oligonucleotide sequence.

2. Purification and Sample Preparation:
» Purify the synthesized oligonucleotide by high-performance liquid chromatography (HPLC).

» Desalt the purified oligonucleotide and dissolve it in a suitable NMR buffer (e.g., 10 mM
sodium phosphate, 100 mM NacCl, pH 7.0 in 90% H20/10% D20).

3. NMR Data Acquisition:

e Acquire one-dimensional (1D) and two-dimensional (2D) NMR spectra on a high-field NMR
spectrometer equipped with a cryoprobe.

o Useful 2D NMR experiments include *H-13C HSQC (Heteronuclear Single Quantum
Coherence) to observe the directly bonded proton-carbon correlations.

4. Data Analysis:
e Process the NMR data using appropriate software (e.g., TopSpin, NMRPipe).

e The presence of the 13C label will result in specific cross-peaks in the 2D spectra, allowing
for the unambiguous assignment of the labeled deoxyadenosine residue.
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» Analyze the chemical shifts and coupling constants to obtain structural information.
Relaxation dispersion NMR experiments can be used to study the dynamics of the DNA.

Visualizations
Metabolic Fate of 2'-Deoxyadenosine

The following diagram illustrates the intracellular metabolic pathway of 2'-deoxyadenosine.
Upon entering the cell, it is phosphorylated to 2'-deoxyadenosine monophosphate (dAMP),
which can be further phosphorylated to the di- and triphosphate forms (dADP and dATP). dATP
is a direct precursor for DNA synthesis.

Intracellular Space

Extracellular Space

Inhibition of
Ribonucleotide Reductase

Click to download full resolution via product page

Caption: Intracellular metabolism of 2'-Deoxyadenosine-13Cio.

Experimental Workflow for Metabolic Tracing

This diagram outlines the general workflow for a stable isotope tracing experiment using 2'-
Deoxyadenosine-13Cio.
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Caption: Workflow for 13C tracing experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 2'-Deoxyadenosine-13Cio in
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136241#2-deoxyadenosine-13c10-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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